1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine

• IUPAC Name: (2,2-dimethyl-4-phenyloxan-4-yl)methanamine
• InChI: InChI=1S/C14H21NO/c1-13(2)10-14(11-15,8-9-16-13)12-6-4-3-5-7-12/h3-7H,8-11,15H2,1-2H3
• InChI Key: XJVMNOTZTXFQRS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)(CN)C2=CC=CC=C2)C
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine is a chemical compound that belongs to the class of tetrahydro pyran derivatives. It has been studied for its potential use in scientific research as a tool for investigating the biochemical and physiological effects of this compound.

Mechanism of Action

The mechanism of action of 1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine is not fully understood. However, it is believed to act as a modulator of neurotransmitter systems in the brain, including the dopamine and serotonin systems. It has also been shown to have effects on the cardiovascular system, including the regulation of blood pressure and heart rate.
Biochemical and Physiological Effects:
1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine has been shown to have a range of biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as analgesic effects. It has also been shown to have effects on the cardiovascular system, including the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a useful tool for investigating the role of these systems in various biological processes. However, one limitation of using this compound is its relatively low yield in the synthesis process, which can make it difficult to obtain large quantities for use in experiments.

Future Directions

There are several future directions for research on 1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine. One area of research could be to investigate its potential use as a therapeutic agent for the treatment of anxiety and depression. Another area of research could be to investigate its effects on the immune system, as it has been shown to have immunomodulatory effects in animal models. Additionally, further studies could investigate the mechanism of action of this compound to better understand its effects on various biological systems.

Synthesis Methods

The synthesis of 1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine involves the reaction of 2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-ol with formaldehyde and ammonium chloride. This reaction results in the formation of the desired compound with a yield of approximately 50%.

Scientific Research Applications

1-(2,2-dimethyl-4-phenyltetrahydro-2H-pyran-4-yl)methanamine has been studied for its potential use in scientific research as a tool for investigating the biochemical and physiological effects of this compound. It has been shown to have a range of effects on various biological systems, including the central nervous system, cardiovascular system, and immune system.